Cas no 170508-04-0 (2-{[1,4'-bipiperidine]-1'-yl}acetic acid)

• Product name: 2-{[1,4'-bipiperidine]-1'-yl}acetic acid
• CAS No: 170508-04-0
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 1357361
• PubChem ID: 10889611

2-{[1,4'-bipiperidine]-1'-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• [1,4'-Bipiperidine]-1'-acetic acid
• 2-{[1,4'-bipiperidine]-1'-yl}acetic acid
• 2-([1,4'-Bipiperidin]-1'-yl)aceticacid
• 2-(4-piperidin-1-ylpiperidin-1-yl)acetic acid
• [1,4']Bipiperidinyl-1'-yl-acetic acid
• SCHEMBL4041964
• AKOS010494157
• F81253
• 2-([1,4'-Bipiperidin]-1'-yl)acetic acid
• F1908-1263
• 170508-04-0

• Inchi： InChI=1S/C12H22N2O2/c15-12(16)10-13-8-4-11(5-9-13)14-6-2-1-3-7-14/h11H,1-10H2,(H,15,16)
• InChI Key： AEYVYPHDYRTLGS-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)C2CCN(CC2)CC(=O)O

Computed Properties

• Exact Mass: 226.16826
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.78

Additional information on 2-{[1,4'-bipiperidine]-1'-yl}acetic acid

Comprehensive Overview of 2-{[1,4'-bipiperidine]-1'-yl}acetic acid (CAS No. 170508-04-0)

2-{[1,4'-bipiperidine]-1'-yl}acetic acid (CAS No. 170508-04-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bipiperidine backbone and acetic acid moiety, is widely explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, owing to its structural versatility and compatibility with various chemical reactions.

In recent years, the demand for heterocyclic compounds like 2-{[1,4'-bipiperidine]-1'-yl}acetic acid has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. The compound's CAS No. 170508-04-0 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its molecular structure allows for interactions with biological targets, making it a candidate for modulating enzyme activity or receptor binding in diseases such as cancer and neurological disorders.

One of the trending topics in the scientific community is the optimization of drug-like properties in lead compounds. 2-{[1,4'-bipiperidine]-1'-yl}acetic acid is often discussed in this context due to its balanced lipophilicity and water solubility, which are critical for bioavailability. Researchers are also investigating its potential as a linker in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in degrading disease-causing proteins. This aligns with the growing interest in degradation-based therapies and precision medicine.

The synthesis of 2-{[1,4'-bipiperidine]-1'-yl}acetic acid typically involves multi-step organic reactions, including amide coupling and reductive amination. Its purification and characterization are meticulously documented in literature, ensuring reproducibility for industrial and academic labs. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its identity and purity, which are paramount for regulatory compliance in pharmaceutical development.

From an industrial perspective, CAS No. 170508-04-0 is listed in catalogs of leading chemical suppliers, highlighting its commercial viability. Its applications extend beyond pharmaceuticals to agrochemicals and material science, where its chelating properties are leveraged for designing functional materials. Environmental and safety assessments of this compound are also a focus, ensuring its sustainable use in line with green chemistry principles.

In summary, 2-{[1,4'-bipiperidine]-1'-yl}acetic acid (CAS No. 170508-04-0) represents a versatile and valuable compound in modern chemistry. Its integration into high-throughput screening libraries and structure-activity relationship (SAR) studies underscores its potential to address unmet medical needs. As research progresses, this compound is poised to play a pivotal role in the next generation of bioactive molecules and innovative therapeutics.